molecular formula C11H13ClO3S B8773753 2-Naphthalenesulfonylchloride,5,6,7,8-tetrahydro

2-Naphthalenesulfonylchloride,5,6,7,8-tetrahydro

Cat. No.: B8773753
M. Wt: 260.74 g/mol
InChI Key: KBCNRKZRISOYSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Naphthalenesulfonylchloride,5,6,7,8-tetrahydro is a useful research compound. Its molecular formula is C11H13ClO3S and its molecular weight is 260.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClO3S

Molecular Weight

260.74 g/mol

IUPAC Name

3-methoxy-5,6,7,8-tetrahydronaphthalene-2-sulfonyl chloride

InChI

InChI=1S/C11H13ClO3S/c1-15-10-6-8-4-2-3-5-9(8)7-11(10)16(12,13)14/h6-7H,2-5H2,1H3

InChI Key

KBCNRKZRISOYSR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2CCCCC2=C1)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

118 g (0.73 mole) of 5,6,7,8-tetrahydro-2-naphthol methyl ether are dissolved in 320 ml of methylene chloride, and 177 ml of chlorosulfonic acid in 160 ml of methylene chloride are added. The mixture is stirred for 10 minutes at 5° C. and is poured into ice water. The organic phase is separated off and dried with MgSO4. The solvent is removed by evaporation and the residue is recrystallized from acetone/petroleum ether.
Quantity
118 g
Type
reactant
Reaction Step One
Quantity
320 mL
Type
solvent
Reaction Step One
Quantity
177 mL
Type
reactant
Reaction Step Two
Quantity
160 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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